Cas no 933444-21-4 (1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)

• Product Name: 1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
• CAS No: 933444-21-4
• MF: C₁₅H₁₆FN₅O₆
• MW: 381.315846443176
• CID: 5689712
• Update Time: 2024-02-02

1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone

• Inchi： 1S/C15H16FN5O6/c1-7-11(26-8(2)22)12(27-9(3)23)14(25-7)20-4-10(16)13(19-15(20)24)21-6-17-5-18-21/h4-7,11-12,14H,1-3H3/t7-,11-,12-,14-/m1/s1
• InChI Key： DGKAOXJRFQHIQR-UBPLGANQSA-N
• SMILES： C1(=O)N([C@@H]2O[C@H](C)[C@@H](OC(C)=O)[C@H]2OC(C)=O)C=C(F)C(N2C=NC=N2)=N1

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.8±60.0 °C(Predicted)
• pka: 0.09±0.12(Predicted)